molecular formula C20H25N5O3 B5579305 3-(2-phenylpropyl)-8-(1H-1,2,4-triazol-1-ylacetyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one

3-(2-phenylpropyl)-8-(1H-1,2,4-triazol-1-ylacetyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one

Cat. No. B5579305
M. Wt: 383.4 g/mol
InChI Key: WWJKZXIGHTZQNU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Oxa-3,8-diazaspiro[4.5]decan-2-ones represent a class of spiro-compounds that have been extensively studied for their potential pharmacological activities, including antihypertensive, anti-leukemic, and antiamnesic effects. These compounds are characterized by their spirocyclic nature, incorporating both oxygen and nitrogen atoms within their cyclic structures, which contributes to their unique chemical and biological properties (Caroon et al., 1981); (Guillon et al., 2020).

Synthesis Analysis

The synthesis of 1-oxa-3,8-diazaspiro[4.5]decan-2-ones typically involves multi-step pathways starting from basic cyclic or acyclic precursors. These pathways may include key steps such as cyclization reactions and the introduction of various substituents to achieve the desired spiro structure and functionalization. For instance, one reported synthesis route involves the Michael addition reaction of hydroxyurea or methylhydrazine to α,β-unsaturated esters followed by a cyclization reaction (Tsukamoto et al., 1995).

Molecular Structure Analysis

The molecular structures of these compounds are characterized by their spirocyclic core, which often includes a diazaspiro moiety. Crystallographic studies have provided insights into their conformation, revealing how substituents on the spiro framework affect the overall molecular geometry. For example, studies have shown that these compounds can adopt chair or whorl conformations depending on their specific substituents and structural modifications (Wang et al., 2011).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with .

Future Directions

The study of this compound could potentially lead to interesting findings in various fields, such as medicinal chemistry, materials science, or synthetic chemistry . Further studies could focus on exploring its synthesis, properties, and potential applications.

properties

IUPAC Name

3-(2-phenylpropyl)-8-[2-(1,2,4-triazol-1-yl)acetyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H25N5O3/c1-16(17-5-3-2-4-6-17)11-24-13-20(28-19(24)27)7-9-23(10-8-20)18(26)12-25-15-21-14-22-25/h2-6,14-16H,7-13H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WWJKZXIGHTZQNU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(CN1CC2(CCN(CC2)C(=O)CN3C=NC=N3)OC1=O)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H25N5O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

383.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(2-phenylpropyl)-8-(1H-1,2,4-triazol-1-ylacetyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.